Cas no 28454-70-8 (Isononanamine,N-isononyl-)

Isononanamine,N-isononyl- structure
Isononanamine,N-isononyl- structure
Product Name:Isononanamine,N-isononyl-
CAS No:28454-70-8
MF:C18H39N
MW:269.508965730667
CID:239685
PubChem ID:168808
Update Time:2025-04-19

Isononanamine,N-isononyl- Chemical and Physical Properties

Names and Identifiers

    • Isononanamine,N-isononyl-
    • 7-methyl-N-(7-methyloctyl)octan-1-amine
    • 1-Isononanamine,N-isononyl
    • Diisononylamine
    • EINECS 249-029-2
    • Isononanamine,N-isononyl
    • di-isononylamine
    • AKOS040767209
    • Isononanamine, N-isononyl-
    • 1-Isononanamine, N-isononyl-
    • KHFRJOPGKUBZLL-UHFFFAOYSA-N
    • SCHEMBL1507574
    • 28454-70-8
    • DTXSID6067387
    • NS00020786
    • Inchi: 1S/C18H39N/c1-17(2)13-9-5-7-11-15-19-16-12-8-6-10-14-18(3)4/h17-19H,5-16H2,1-4H3
    • InChI Key: KHFRJOPGKUBZLL-UHFFFAOYSA-N
    • SMILES: N(CCCCCCC(C)C)CCCCCCC(C)C

Computed Properties

  • Exact Mass: 269.30800
  • Monoisotopic Mass: 269.308250248g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 14
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03000
  • LogP: 6.17990
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